Cas no 2171801-74-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-fluorobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-fluorobenzoic acid
• CAS No: 2171801-74-2
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6172697
• PubChem ID: 165509372
• Update Time: 2025-06-26

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-fluorobenzoic acid
• EN300-1535674
• 2171801-74-2
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-fluorobenzoic acid

• Inchi： 1S/C26H23FN2O6/c27-15-9-10-23(21(11-15)25(32)33)29-24(31)12-16(30)13-28-26(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-11,16,22,30H,12-14H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： MWFPIQARLMINAM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-fluorobenzoic acid

Introduction to the Compound CAS No 2171801-74-2: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-fluorobenzoic Acid

The compound CAS No 2171801-74-2, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-fluorobenzoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxybutanamido moiety, and a fluorobenzoic acid component. These functional groups make it a versatile compound with applications in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of CAS No 2171801-74-2, the Fmoc group plays a crucial role in modulating the compound's reactivity and bioavailability, making it an attractive candidate for therapeutic applications.

The presence of the hydroxybutanamido group in this compound adds another layer of functionality. This group is known for its ability to participate in hydrogen bonding, which can enhance the solubility and stability of the molecule in aqueous environments. Additionally, the 5-fluorobenzoic acid moiety contributes to the compound's aromaticity and electronic properties, further enhancing its potential for use in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing CAS No 2171801-74-2. These methods often involve multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. The use of catalytic systems has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of applications, CAS No 2171801-74-2 has shown promise in the development of novel therapeutic agents. Its unique structure allows it to interact with various biological targets, including enzymes, receptors, and nucleic acids. For instance, recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. This makes it a valuable tool in anticancer drug development.

Beyond its pharmacological applications, CAS No 2171801-74-2 has also found uses in material science. Its ability to form stable complexes with metal ions has led to its incorporation into advanced materials such as sensors and catalysts. For example, researchers have explored its use as a ligand in metalloporphyrin complexes for applications in photocatalysis and energy conversion.

The safety profile of CAS No 2171801-74-2 has been extensively studied to ensure its suitability for biomedical applications. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on cellular systems. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, CAS No 2171801-74-2: 2-{[(9H-fluorenyl)methoxycarbonyl]amino}-3-hydroxybutanamide derivative} (5-fluorobenzoic acid) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future innovations in chemistry and medicine.